Cas no 98424-89-6 (1-Ethyl-4-hydrazinylpiperidine)

• Product Name: 1-Ethyl-4-hydrazinylpiperidine
• CAS No: 98424-89-6
• MF: C₇H₁₇N₃
• MW: 143.229981184006
• CID: 4723431
• Update Time: 2025-05-21

1-Ethyl-4-hydrazinylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-4-HYDRAZINYLPIPERIDINE
• (1-Ethyl-piperidin-4-yl)-hydrazine
• 1-ethyl-4-hydrazinylpiperidine, AldrichCPR
• 1-(1-ETHYLPIPERIDIN-4-YL)HYDRAZINE
• 1-Ethyl-4-hydrazinylpiperidine

• Inchi： 1S/C7H17N3/c1-2-10-5-3-7(9-8)4-6-10/h7,9H,2-6,8H2,1H3
• InChI Key： JEPPETICQHZFGZ-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(CC1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 86.9
• XLogP3: 0
• Topological Polar Surface Area: 41.3

Additional information on 1-Ethyl-4-hydrazinylpiperidine

1-Ethyl-4-Hydrazinylpiperidine: A Comprehensive Overview

The compound with CAS No. 98424-89-6, commonly referred to as 1-Ethyl-4-Hydrazinylpiperidine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research involving 1-Ethyl-4-Hydrazinylpiperidine.

1-Ethyl-4-Hydrazinylpiperidine is an organic compound belonging to the piperidine family, which is a six-membered saturated ring containing one nitrogen atom. The molecule's structure consists of a piperidine ring substituted with an ethyl group at the 1-position and a hydrazine group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the potential of 1-Ethyl-4-Hydrazinylpiperidine as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of antitumor agents and neuroprotective drugs. The hydrazine moiety in the molecule is particularly valuable due to its ability to form various heterocyclic structures, which are often associated with potent biological activities.

The synthesis of 1-Ethyl-4-Hydrazinylpiperidine typically involves multi-step reactions, including nucleophilic substitution and condensation processes. One common approach involves the reaction of piperidine derivatives with hydrazine derivatives under specific conditions to form the desired product. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly influence the yield and purity of the compound.

From an applications standpoint, 1-Ethyl-4-Hydrazinylpiperidine has been utilized in the construction of complex heterocycles, which are essential components of many pharmaceutical agents. For example, recent research has demonstrated its use in the synthesis of isoquinoline derivatives, which exhibit promising antimalarial activity. Additionally, this compound has been employed in the development of metalloorganic frameworks (MOFs), where its nitrogen-rich structure contributes to enhanced stability and functionality.

Another area where 1-Ethyl-4-Hydrazinylpiperidine has shown promise is in catalysis. The molecule's ability to act as a ligand in transition metal-catalyzed reactions has been explored in several studies. For instance, it has been used as a chelating agent in palladium-catalyzed cross-coupling reactions, facilitating the formation of biaryl compounds with high efficiency.

In terms of physical properties, 1-Ethyl-4-Hydrazinylpiperidine is typically a white crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various laboratory-scale reactions. However, its hydrazine group renders it somewhat reactive under certain conditions, necessitating careful handling during synthesis and storage.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 1-Ethyl-4-Hydrazinylpiperidine. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-donating capabilities due to the conjugation between the piperidine ring and the hydrazine group. This property is advantageous in reactions involving electrophilic species, such as Michael additions and cycloadditions.

Furthermore, green chemistry principles have been applied to improve the sustainability of 1-Ethyl-4-Hydrazinylpiperidine synthesis. Researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to reduce reaction times and minimize waste generation. These innovations not only enhance the eco-friendliness of production processes but also make large-scale manufacturing more feasible.

In conclusion, 1-Ethyl-4-Hydrazinylpiperidine (CAS No. 98424-89-6) is a versatile compound with a wide range of applications across different fields of chemistry. Its unique structure enables it to serve as a valuable building block for synthesizing bioactive compounds, advanced materials, and catalytic systems. As research continues to uncover new potential uses for this molecule, its significance in both academic and industrial settings is expected to grow further.